4-(3-Methoxyphenyl)aniline 4-(3-Methoxyphenyl)aniline
Brand Name: Vulcanchem
CAS No.: 207287-79-4
VCID: VC0642439
InChI: InChI=1S/C13H13NO/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,14H2,1H3
SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)N
Molecular Formula: C13H13NO
Molecular Weight: 199.25 g/mol

4-(3-Methoxyphenyl)aniline

CAS No.: 207287-79-4

Cat. No.: VC0642439

Molecular Formula: C13H13NO

Molecular Weight: 199.25 g/mol

* For research use only. Not for human or veterinary use.

4-(3-Methoxyphenyl)aniline - 207287-79-4

Specification

CAS No. 207287-79-4
Molecular Formula C13H13NO
Molecular Weight 199.25 g/mol
IUPAC Name 4-(3-methoxyphenyl)aniline
Standard InChI InChI=1S/C13H13NO/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,14H2,1H3
Standard InChI Key OSWFIVFLDKOXQC-UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1)C2=CC=C(C=C2)N
Canonical SMILES COC1=CC=CC(=C1)C2=CC=C(C=C2)N

Introduction

4-(3-Methoxyphenyl)aniline, also known as N-(3-Methoxyphenyl)aniline, is an organic compound with the chemical formula C₁₃H₁₃NO. It is characterized by its white crystalline solid appearance and solubility in various organic solvents such as ethanol, dichloromethane, and dimethyl sulfoxide. The compound's structure includes both an aniline group and a methoxy-substituted phenyl group, which significantly influences its chemical properties and potential applications.

Synthesis

The synthesis of 4-(3-Methoxyphenyl)aniline typically involves the reaction of aniline with 3-methoxynitrobenzene. This process can be optimized through various chemical methods to improve yield and purity.

Biological Activity and Applications

4-(3-Methoxyphenyl)aniline exhibits notable biological activity, particularly in medicinal chemistry. It has been explored for its potential anti-inflammatory and anticancer properties. The methoxy group enhances its lipophilicity and bioavailability, making it a candidate for drug development.

Comparison with Similar Compounds

CompoundStructureUnique Features
4-(3-Methoxyphenyl)anilineC₁₃H₁₃NODual substituents enhance reactivity
4-MethoxyanilineC₈H₁₁NOSimple structure; lower complexity
3-MethoxyanilineC₈H₁₁NODifferent position of methoxy affects properties
AnilineC₆H₇NBaseline structure; no substituents

Research Findings and Future Directions

Research on 4-(3-Methoxyphenyl)aniline is evolving, with potential applications in drug development due to its biological activity. Further studies are needed to fully explore its therapeutic potential and to understand its interactions with biological targets.

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